Cas no 1214336-09-0 (3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214336-09-0
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• CID: 4984828
• Update Time: 2025-05-21

3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-2-(trifluoromethyl)phenyl)pyridine
• 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3N/c1-9-4-5-12(13(14,15)16)11(7-9)10-3-2-6-17-8-10/h2-8H,1H3
• InChI Key： XRRYMVZPPZNOEX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1C1C=NC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine (CAS No. 1214336-09-0)

3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine, with the CAS number 1214336-09-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a trifluoromethylphenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its chemical properties, such as stability and reactivity, have made it a subject of interest for researchers exploring novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. These traits are critical in the development of next-generation therapeutics, particularly in oncology and neurology. The compound's trifluoromethyl group is a key structural motif often associated with improved binding affinity to biological targets, a feature highly sought after in medicinal chemistry.

From an industrial perspective, CAS 1214336-09-0 is also explored for its potential in material science. Its aromatic and fluorinated components contribute to thermal stability and electronic properties, making it a candidate for organic electronics and advanced polymers. Researchers are investigating its role in OLEDs (organic light-emitting diodes) and photovoltaic cells, aligning with the global push for sustainable technologies.

One of the most frequently asked questions about 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine revolves around its synthetic routes. The compound can be synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in modern organic synthesis. These methods highlight the compound's adaptability and scalability, addressing the growing need for cost-effective production in industrial applications.

Environmental and regulatory compliance is another hot topic linked to this compound. With increasing scrutiny on chemical safety, 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine is often evaluated for its ecotoxicological profile. Studies focus on its biodegradability and potential accumulation in ecosystems, ensuring it meets stringent green chemistry standards. This aligns with the broader industry shift toward sustainable chemical practices.

In summary, 3-(5-Methyl-2-(trifluoromethyl)phenyl)pyridine (CAS 1214336-09-0) stands at the intersection of innovation and practicality. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its versatile chemistry and alignment with contemporary research trends. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of cutting-edge technologies.